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Introduction

Solochrome Black, also known as Eriochrome Black T (EBT), is an azo dye that serves as a
versatile complexometric indicator and chromogenic reagent for the spectrophotometric
determination of various metal ions. Its utility stems from the formation of distinctly colored
complexes with metal ions in solution, allowing for their quantification. This document provides
detailed application notes and experimental protocols for the spectrophotometric analysis of
several metal ions using Solochrome Black.

Principle

The spectrophotometric determination of metal ions with Solochrome Black is based on the
formation of a stable, colored metal-dye complex. The color of the solution changes upon
complexation, and the intensity of the color of the complex, measured as absorbance at a
specific wavelength (Amax), is directly proportional to the concentration of the metal ion in the
sample, following the Beer-Lambert Law. The optimal pH for complex formation varies
depending on the metal ion being analyzed.

Quantitative Data Summary
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The following table summarizes the key quantitative parameters for the spectrophotometric
determination of various metal ions using Solochrome Black.

Molar
Wavelength ) ] ..
Metal lon Optimal pH Linear Range Absorptivity
(Amax)
(€)
Magnesium . o
520 nm 10.5 Not specified Not specified
(Mg#)
0.57 - 4.0 pg/5 6.62 x 104
Cobalt (Co2+) 587 nm[1] 5.5-8.2[1]
mL[1] L-mol~t-cm~2[1]
, N 6.06x10-7 - 14432
Holmium (Hos*) Not specified 5
54.56x10-" M L-mol~t.cm~!

Note: For some metal ions like Zinc (Zn2*), Nickel (Ni2*), and Cadmium (Cd?*), Solochrome
Black T is predominantly used as an indicator in complexometric titrations rather than for direct
spectrophotometric analysis.[2][3][4] Information regarding direct spectrophotometric methods
for these ions is limited.

Experimental Protocols
General Protocol for Spectrophotometric Analysis

This general protocol can be adapted for the specific metal ion being analyzed based on the
parameters provided in the data summary table.

1. Reagents and Materials:

Standard stock solution of the metal ion of interest (e.g., 1000 ppm).

Solochrome Black T solution (typically 0.1% w/v in a suitable solvent like ethanol or water).

Buffer solution to maintain the optimal pH.

Deionized water.

Spectrophotometer.
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e Cuvettes.
¢ Volumetric flasks and pipettes.
2. Preparation of Standard Solutions:

o From the stock solution, prepare a series of standard solutions of the metal ion with
decreasing concentrations by serial dilution.

3. Preparation of the Calibration Curve:

» To a set of volumetric flasks, add a known volume of each standard solution.
¢ Add the appropriate buffer solution to adjust the pH to the optimal value.

e Add a fixed volume of the Solochrome Black T solution to each flask.

« Dilute to the mark with deionized water and mix well.

 Allow the color to develop for a specified time.

e Measure the absorbance of each solution at the Amax against a reagent blank (containing all
components except the metal ion).

» Plot a graph of absorbance versus concentration to obtain the calibration curve.
4. Analysis of the Sample:
o Take a known volume of the sample solution in a volumetric flask.

o Follow the same procedure as for the standard solutions (pH adjustment, addition of
Solochrome Black T, dilution).

o Measure the absorbance of the sample solution at the Amax.

o Determine the concentration of the metal ion in the sample from the calibration curve.

Specific Protocol: Determination of Cobalt (Co?*)
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This protocol is based on an extraction-spectrophotometric method.[1]
1. Reagents:

o Standard Cobalt(Il) solution.

e Solochrome Black T solution.

e Methyltrioctylammonium chloride solution in benzene.

e Ammonium thiocyanate solution.

o Buffer solution (pH 5.5 - 8.2).

2. Procedure:

» Preliminarily separate cobalt from the aqueous solution by benzene extraction of
methyltrioctylammonium tetrathiocyanatocobaltate(ll).

o Shake the resulting extract with an aqueous Solochrome Black T solution at a pH between
5.5 and 8.2 to form the ion-pair complex.

» Measure the absorbance of the organic phase at 587 nm.[1]

Visualizations
Experimental Workflow
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Experimental workflow for spectrophotometric analysis.

Metal-Solochrome Black Complex Formation
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Complex formation between a metal ion and Solochrome Black.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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